Cas no 118-95-6 (Phenol,2-(1-methylethyl)-4,6-dinitro-)

Phenol,2-(1-methylethyl)-4,6-dinitro- structure
118-95-6 structure
Product Name:Phenol,2-(1-methylethyl)-4,6-dinitro-
CAS No:118-95-6
MF:C9H10N2O5
MW:226.186102390289
CID:169151
PubChem ID:67056
Update Time:2025-04-19

Phenol,2-(1-methylethyl)-4,6-dinitro- Chemical and Physical Properties

Names and Identifiers

    • Phenol,2-(1-methylethyl)-4,6-dinitro-
    • 2,4-dinitro-6-propan-2-ylphenol
    • 2,4-Dinitro-6-isopropylphenol
    • 2,4-Dinitro-6-isopropyl-phenol
    • 2.4-Dinitro-6-isopropyl-phenol
    • 2-isopropyl-4,6-dinitro-phenol
    • 2-Isopropyl-4,6-dinitrophenol
    • 4,6-Dinitro-2-isopropylphenol
    • 4,6-Dinitro-2-isopropyl-phenol
    • 4,6-dinitro-o-isopropylphenol
    • Dinitro-iso-propylphenol
    • Motylkopielik
    • Phenol, (1-methylethyl)dinitro-
    • Phenol, 2,4-dinitro-6-isopropyl-
    • 4-06-00-03213 (Beilstein Handbook Reference)
    • 118-95-6
    • NSC5735
    • DTXSID6074463
    • Isopropyl-4,6-dinitrophenol
    • Phenol, 2-isopropyl-4,6-dinitro-
    • SCHEMBL5082940
    • NSC-5735
    • Phenol, 2-(1-methylethyl)-4,6-dinitro-
    • BRN 2136067
    • HBYHYLBZPLCIEE-UHFFFAOYSA-N
    • NSC 5735
    • 29385-11-3
    • 2-Isopropyl-4,6-dinitrophenol #
    • AKOS024333876
    • DNPP
    • EINECS 249-592-4
    • Inchi: 1S/C9H10N2O5/c1-5(2)7-3-6(10(13)14)4-8(9(7)12)11(15)16/h3-5,12H,1-2H3
    • InChI Key: HBYHYLBZPLCIEE-UHFFFAOYSA-N
    • SMILES: OC1C(=CC(=CC=1C(C)C)[N+](=O)[O-])[N+](=O)[O-]

Computed Properties

  • Exact Mass: 226.059
  • Monoisotopic Mass: 226.05897142g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 1
  • Complexity: 283
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: 4
  • XLogP3: nothing
  • Topological Polar Surface Area: 112Ų

Experimental Properties

  • PSA: 106.51
  • LogP: 3.37840
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